Cas no 141476-80-4 (1,2-Benzenedicarboxylic acid, 4-ethynyl-, dimethyl ester)

• Product Name: 1,2-Benzenedicarboxylic acid, 4-ethynyl-, dimethyl ester
• CAS No: 141476-80-4
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• CID: 1304621
• Update Time: 2024-08-03

1,2-Benzenedicarboxylic acid, 4-ethynyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, 4-ethynyl-, dimethyl ester
• 1,2-Benzenedicarboxylic acid, 4-ethynyl-, 1,2-dimethyl ester

• Inchi： 1S/C12H10O4/c1-4-8-5-6-9(11(13)15-2)10(7-8)12(14)16-3/h1,5-7H,2-3H3
• InChI Key： JGFJXEWANMJNEQ-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=CC=C(C#C)C=C1C(OC)=O

Computed Properties

• Exact Mass: 218.0579

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 301.1±32.0 °C(Predicted)
• PSA: 52.6